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Introduction: Mandestrobin is a strobilurin (Quinone outside Inhibitor; QoI) fungicide, belonging

to FRAC Group 11. It is registered for the control of Botrytis bunch rot (Botrytis cinerea) and

suppression of powdery mildew (Erysiphe necator) in grapes. Marketed under trade names

such as Intuity®, Mandestrobin functions by inhibiting mitochondrial respiration in fungi,

thereby preventing spore germination and mycelial growth.[1] This document provides detailed

application notes and protocols based on available research and technical data.

Application Recommendations
Mandestrobin is most effective when used as a preventative treatment. For optimal disease

control, it should be integrated into a rotational spray program with fungicides that have

different modes of action to mitigate the risk of resistance development.
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Target
Disease

Recommen
ded Rate
(Product)

Application
Timing

Maximum
Application
s (FRAC 11)

Pre-Harvest
Interval
(PHI)

Re-Entry
Interval
(REI)

Botrytis

Bunch Rot

(Botrytis

cinerea)

6 fl oz/acre

Begin

applications

prior to

disease

development.

Key timings

include

bloom, pre-

bunch

closure,

veraison, and

pre-harvest.

2-3 per

season
10 days 12 hours

Powdery

Mildew

(Erysiphe

necator) -

Suppression

6 fl oz/acre

Apply on a

10- to 14-day

interval as

part of a

rotational

program.

2-3 per

season
10 days 12 hours

Note: Efficacy against powdery mildew is described as "slight" in some trials, emphasizing the

need for rotation with more effective powdery mildew fungicides.[2][3] There are also variety

restrictions; for instance, it should not be used on Concord, Niagara, and certain V. labrusca

hybrids until crop sensitivity is fully known.[2][3]

Efficacy Data Summary
Quantitative data from peer-reviewed field trials on the specific percentage of disease reduction

for Mandestrobin in grapes is limited in publicly available literature. However, research from

Cornell University provides the following qualitative assessment based on three years of

testing:
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Target Disease Qualitative Efficacy

Botrytis Bunch Rot Good control[2][3]

Powdery Mildew Slight control[2][3]

Experimental Protocols
While specific, detailed protocols for Mandestrobin efficacy trials on grapes are not widely

published, the following represents a generalized but comprehensive methodology for

conducting such a field trial, based on standard fungicide efficacy testing procedures.

Objective: To evaluate the efficacy of Mandestrobin in
controlling Botrytis bunch rot and powdery mildew on
grapes under field conditions.
1. Experimental Design:

Location: A vineyard with a history of Botrytis bunch rot and powdery mildew pressure.

Grape Variety: A cultivar susceptible to both diseases (e.g., Chardonnay, Pinot noir).

Plot Design: Randomized Complete Block Design (RCBD) with a minimum of four replicate

plots per treatment.

Plot Size: Each plot should consist of a specified number of vines (e.g., 3-5 vines) with buffer

vines between plots to minimize spray drift.

2. Treatments:

Untreated Control: Sprayed with water only.

Mandestrobin (Intuity®): Applied at the recommended rate of 6 fl oz/acre.

Standard Fungicide (Positive Control): A commercially available fungicide with known

efficacy against Botrytis bunch rot and/or powdery mildew.
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Rotational Programs: Treatments incorporating Mandestrobin in rotation with other

fungicides with different modes of action.

3. Application:

Equipment: Calibrated airblast or backpack sprayer to ensure thorough and uniform

coverage of the grape clusters and foliage.

Timing: Applications should be timed according to the disease pressure and grape growth

stage, typically starting at bloom and continuing at 10-14 day intervals.

Spray Volume: Sufficient water volume to ensure adequate coverage (e.g., 100-200 gallons

per acre), adjusted for canopy size.

4. Data Collection:

Disease Incidence: The percentage of clusters or leaves showing any symptoms of the

target disease.

Disease Severity: The percentage of the area on each assessed cluster or leaf affected by

the disease. This can be evaluated using a standardized rating scale.

Assessments: Conducted at key intervals, such as pre-harvest for Botrytis bunch rot and

mid-season for powdery mildew. A specified number of clusters or leaves per plot (e.g., 25

clusters) should be randomly selected for assessment.

5. Statistical Analysis:

Data should be analyzed using appropriate statistical methods, such as Analysis of Variance

(ANOVA), to determine significant differences between treatments.

Mean separation tests (e.g., Tukey's HSD) can be used to compare the efficacy of the

different treatments.
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Caption: Mandestrobin's mode of action at the Qo site of the cytochrome bc1 complex.

Experimental Workflow for Mandestrobin Efficacy Trial
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Caption: A generalized workflow for a field trial evaluating Mandestrobin efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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